Cas no 1553639-35-2 (Cyclohexanemethanamine, N-(1,1-dimethylethyl)-4,4-difluoro-)

Cyclohexanemethanamine, N-(1,1-dimethylethyl)-4,4-difluoro- structure

1553639-35-2 structure

Product Name:Cyclohexanemethanamine, N-(1,1-dimethylethyl)-4,4-difluoro-

CAS No:1553639-35-2

MF:C₁₁H₂₁F₂N

MW:205.287950277328

CID:5252578

Update Time:2023-03-19

Cyclohexanemethanamine, N-(1,1-dimethylethyl)-4,4-difluoro- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanemethanamine, N-(1,1-dimethylethyl)-4,4-difluoro-
- Inchi： 1S/C11H21F2N/c1-10(2,3)14-8-9-4-6-11(12,13)7-5-9/h9,14H,4-8H2,1-3H3
- InChI Key： OGLNBWRXCCYDQJ-UHFFFAOYSA-N
- SMILES： C1(CNC(C)(C)C)CCC(F)(F)CC1

Cyclohexanemethanamine, N-(1,1-dimethylethyl)-4,4-difluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01063250-1g	tert-Butyl[(4,4-difluorocyclohexyl)methyl]amine	1553639-35-2	95%	1g	￥3808.0	2023-04-10
Enamine	EN300-368236-0.05g	tert-butyl[(4,4-difluorocyclohexyl)methyl]amine	1553639-35-2		0.05g	$647.0	2023-03-02
Enamine	EN300-368236-0.1g	tert-butyl[(4,4-difluorocyclohexyl)methyl]amine	1553639-35-2		0.1g	$678.0	2023-03-02
Enamine	EN300-368236-0.25g	tert-butyl[(4,4-difluorocyclohexyl)methyl]amine	1553639-35-2		0.25g	$708.0	2023-03-02
Enamine	EN300-368236-0.5g	tert-butyl[(4,4-difluorocyclohexyl)methyl]amine	1553639-35-2		0.5g	$739.0	2023-03-02
Enamine	EN300-368236-1.0g	tert-butyl[(4,4-difluorocyclohexyl)methyl]amine	1553639-35-2		1g	$0.0	2023-06-07
Enamine	EN300-368236-2.5g	tert-butyl[(4,4-difluorocyclohexyl)methyl]amine	1553639-35-2		2.5g	$1509.0	2023-03-02
Enamine	EN300-368236-5.0g	tert-butyl[(4,4-difluorocyclohexyl)methyl]amine	1553639-35-2		5.0g	$2235.0	2023-03-02
Enamine	EN300-368236-10.0g	tert-butyl[(4,4-difluorocyclohexyl)methyl]amine	1553639-35-2		10.0g	$3315.0	2023-03-02

Cyclohexanemethanamine, N-(1,1-dimethylethyl)-4,4-difluoro- Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

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